JWH 210 3-ethylnaphthyl isomer
JWH 210 3-ethylnaphthyl isomer
JWH 210 is a potent cannabimimetic alkylindole that has been identified in extracts from herbal blends. JWH 210 3-ethylnaphthyl isomer is a positional isomer of JWH 210, having the ethyl side chain at the 3 position rather than at the 4 position of the naphthyl group. The biological activities of this isomer have not been determined. This product is intended for forensic purposes.
Brand Name:
Vulcanchem
CAS No.:
1547339-60-5
VCID:
VC0163941
InChI:
InChI=1S/C26H27NO/c1-3-5-10-15-27-18-24(22-13-8-9-14-25(22)27)26(28)23-17-19(4-2)16-20-11-6-7-12-21(20)23/h6-9,11-14,16-18H,3-5,10,15H2,1-2H3
SMILES:
CCCCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC(=CC4=CC=CC=C43)CC
Molecular Formula:
C26H27NO
Molecular Weight:
369.508
JWH 210 3-ethylnaphthyl isomer
CAS No.: 1547339-60-5
Reference Standards
VCID: VC0163941
Molecular Formula: C26H27NO
Molecular Weight: 369.508
CAS No. | 1547339-60-5 |
---|---|
Product Name | JWH 210 3-ethylnaphthyl isomer |
Molecular Formula | C26H27NO |
Molecular Weight | 369.508 |
IUPAC Name | (3-ethylnaphthalen-1-yl)-(1-pentylindol-3-yl)methanone |
Standard InChI | InChI=1S/C26H27NO/c1-3-5-10-15-27-18-24(22-13-8-9-14-25(22)27)26(28)23-17-19(4-2)16-20-11-6-7-12-21(20)23/h6-9,11-14,16-18H,3-5,10,15H2,1-2H3 |
Standard InChIKey | NGFGMPFSPOLCMX-UHFFFAOYSA-N |
SMILES | CCCCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC(=CC4=CC=CC=C43)CC |
Description | JWH 210 is a potent cannabimimetic alkylindole that has been identified in extracts from herbal blends. JWH 210 3-ethylnaphthyl isomer is a positional isomer of JWH 210, having the ethyl side chain at the 3 position rather than at the 4 position of the naphthyl group. The biological activities of this isomer have not been determined. This product is intended for forensic purposes. |
Synonyms | (3-ethyl-1-naphthalenyl)(1-pentyl-1H-indol-3-yl)-methanone |
PubChem Compound | 70701138 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume